N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(morpholinosulfonyl)benzamide

• CAS RN: 1209760-17-7
• Molecular Formula: C23H22N6O6S
• Molecular Weight: 510.53
• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C23H22N6O6S/c1-15-13-21(30)26-23(24-15)29-20(14-18(27-29)19-3-2-10-35-19)25-22(31)16-4-6-17(7-5-16)36(32,33)28-8-11-34-12-9-28/h2-7,10,13-14H,8-9,11-12H2,1H3,(H,25,31)(H,24,26,30)
• InChI Key: QOVFISWNJGUNSW-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• solubility: not available

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C23H22N6O6S and its molecular weight is 510.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(morpholinosulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(morpholinosulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Precursors and Heterocyclic Chemistry

• The compound serves as a synthetic precursor in the creation of novel azines, azolotriazines, and other heterocyclic compounds. These include the synthesis of 3-imino-2,3-dihydropyridazines and phenylazopyrido[2,3-d]pyrimidin-4(1H)-one derivatives through reactions with acetonitrile derivatives and aminopyrimidin-4(1H)-one. Such processes underline the compound's utility in diversifying heterocyclic chemical libraries, which are pivotal in drug discovery and development (Sanad & Mekky, 2018).

Molecular Docking and Antibacterial Activity

• The compound has been explored in molecular docking studies to assess interactions with bacterial proteins, contributing to the discovery of novel antibacterial agents. This approach leverages computational chemistry to predict the binding affinities and modes of action of potential therapeutics against bacterial targets, demonstrating the compound's relevance in addressing antimicrobial resistance (Khumar, Ezhilarasi, & Prabha, 2018).

Antimicrobial Susceptibility

• Additionally, the antimicrobial susceptibility of derivatives synthesized from the compound has been tested against both Gram-positive and Gram-negative bacteria. Such studies are crucial in identifying new chemical entities with potential therapeutic applications in treating bacterial infections, thus contributing significantly to the field of infectious diseases (Devarasetty, Vantikommu, Anireddy, & Srinivas, 2019).